Cas no 1423026-00-9 (2-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1423026-00-9
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4598123
• Update Time: 2025-10-28

2-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(1,5-dimethyl-1H-pyrrol-2-yl)-
• 2-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-6-3-4-8(12(6)2)9-11-7(5-15-9)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： OMVBWGOVOFYKNC-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C1=CC=C(C)N1C

Computed Properties

• Exact Mass: 222.046
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 461.0±55.0 °C at 760 mmHg
• Flash Point: 232.6±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives